IK Channel Potency of Tetrazole Analogs in HEK293 Cells
Within a single patent series (US 9,556,132), the 1-(2-fluorophenyl)-tetrazole core was held constant while the C5-aryl substituent was systematically varied, revealing a >100-fold potency range against the human IK channel (KCNN4) expressed in HEK293 cells. The closest structurally characterized analog to 1-(2-fluorophenyl)-5-phenyl-1H-tetrazole in this dataset—the biphenyl-phenol derivative BDBM205004—exhibited an IC₅₀ of 5,900 nM [1]. Replacement of the terminal phenol with a 2-chlorophenyl group (BDBM205060) improved potency to IC₅₀ = 360 nM (a 16.4-fold gain), while introduction of an oxime functionality (BDBM205066) or a methoxymethyl group (BDBM205065) at the biphenyl terminus achieved IC₅₀ values of 57 nM and 58 nM respectively—a ~103-fold improvement over the phenolic baseline [2][3][4][5]. This steep SAR gradient demonstrates that the 1-(2-fluorophenyl)-5-phenyl-1H-tetrazole core serves as a modular, tunable scaffold where incremental structural changes produce quantifiable and predictable potency shifts.
| Evidence Dimension | IK channel (KCNN4) inhibition potency |
|---|---|
| Target Compound Data | IC₅₀ = 5,900 nM for the phenol-terminated biphenyl analog bearing the 1-(2-fluorophenyl)-tetrazole core (BDBM205004) |
| Comparator Or Baseline | BDBM205060 (2-chlorophenyl analog): IC₅₀ = 360 nM; BDBM205066 (oxime analog): IC₅₀ = 57 nM; BDBM205065 (methoxymethyl analog): IC₅₀ = 58 nM; BDBM205045 (isopropoxy analog): IC₅₀ = 770 nM; BDBM205058 (trifluoromethyl analog): IC₅₀ = 1,700 nM |
| Quantified Difference | 16.4-fold (phenol vs. 2-chlorophenyl); ~104-fold (phenol vs. oxime); ~102-fold (phenol vs. methoxymethyl); ~7.7-fold (phenol vs. isopropoxy); ~3.5-fold (phenol vs. trifluoromethyl) |
| Conditions | Inhibition assay at pH 7.3 in human HEK293 cells over-expressing human IK (KCNN4); all data from US Patent 9,556,132 as curated in BindingDB entry 188 |
Why This Matters
For procurement decisions, these data establish that 1-(2-fluorophenyl)-5-phenyl-1H-tetrazole provides a defined, low-potency baseline scaffold that can be rationally elaborated—making it valuable as either a control compound in SAR campaigns or a starting intermediate for potency optimization.
- [1] BindingDB BDBM205004, US 9,556,132, Example 2. IC₅₀ = 5.90E+3 nM against human IK (KCNN4) in HEK293 cells, pH 7.3. View Source
- [2] BindingDB BDBM205060, US 9,556,132, Examples 24–25. IC₅₀ = 360 nM and 700 nM against human IK in HEK293 cells, pH 7.3. View Source
- [3] BindingDB BDBM205066, US 9,556,132, Example 30. IC₅₀ = 57 nM against human IK in HEK293 cells, pH 7.3. View Source
- [4] BindingDB, Ki Summary for entry ID 188, BDBM205065. IC₅₀ = 58.0 nM against human IK in HEK293 cells, pH 7.3. US Patent 9,556,132. View Source
- [5] BindingDB, Ki Summary for entry ID 188, BDBM205045. IC₅₀ = 770 nM against human IK in HEK293 cells, pH 7.3. US Patent 9,556,132. View Source
